Methyl 4-fluoro-3-[(2-methoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 4-fluoro-3-[(2-methoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C17H14FNO5S2/c1-23-12-8-4-3-7-11(12)19-26(21,22)16-14-10(18)6-5-9-13(14)25-15(16)17(20)24-2/h3-9,19H,1-2H3
• InChI Key: LBPBLGMOKOCMKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NS(=O)(=O)C2=C(SC3=CC=CC(=C32)F)C(=O)OC
• Molecular Formula: C17H14FNO5S2
• Molecular Weight: 395.4 g/mol

Description

“Methyl 4-fluoro-3-[(2-methoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate” is a complex organic compound. It contains a benzothiophene ring, which is a system containing a benzene ring fused to a thiophene ring. The molecule also contains a fluoro group, a methoxy group, a sulfamoyl group, and a carboxylate group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the introduction of the fluoro, methoxy, sulfamoyl, and carboxylate groups. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiophene ring system is planar, and the other groups (fluoro, methoxy, sulfamoyl, carboxylate) would extend from this plane.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in the molecule. For instance, the fluoro group might be susceptible to nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular size, and the presence of various functional groups would influence properties like solubility, melting point, and boiling point.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. For instance, the compound could be investigated for potential biological activity, given the presence of several functional groups that are common in biologically active compounds.